Cas no 2354244-22-5 (tert-butyl N-(1-methoxybut-3-en-2-yl)carbamate)
tert-butyl N-(1-methoxybut-3-en-2-yl)carbamate Chemical and Physical Properties
Names and Identifiers
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- 2354244-22-5
- tert-butyl N-(1-methoxybut-3-en-2-yl)carbamate
- EN300-7047280
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- Inchi: 1S/C10H19NO3/c1-6-8(7-13-5)11-9(12)14-10(2,3)4/h6,8H,1,7H2,2-5H3,(H,11,12)
- InChI Key: QRGDXARNSAJPDC-UHFFFAOYSA-N
- SMILES: O(C(NC(C=C)COC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 201.13649347g/mol
- Monoisotopic Mass: 201.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 47.6Ų
tert-butyl N-(1-methoxybut-3-en-2-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7047280-0.05g |
tert-butyl N-(1-methoxybut-3-en-2-yl)carbamate |
2354244-22-5 | 95.0% | 0.05g |
$587.0 | 2025-03-12 | |
| Enamine | EN300-7047280-0.1g |
tert-butyl N-(1-methoxybut-3-en-2-yl)carbamate |
2354244-22-5 | 95.0% | 0.1g |
$615.0 | 2025-03-12 | |
| Enamine | EN300-7047280-0.25g |
tert-butyl N-(1-methoxybut-3-en-2-yl)carbamate |
2354244-22-5 | 95.0% | 0.25g |
$642.0 | 2025-03-12 | |
| Enamine | EN300-7047280-0.5g |
tert-butyl N-(1-methoxybut-3-en-2-yl)carbamate |
2354244-22-5 | 95.0% | 0.5g |
$671.0 | 2025-03-12 | |
| Enamine | EN300-7047280-1.0g |
tert-butyl N-(1-methoxybut-3-en-2-yl)carbamate |
2354244-22-5 | 95.0% | 1.0g |
$699.0 | 2025-03-12 | |
| Enamine | EN300-7047280-2.5g |
tert-butyl N-(1-methoxybut-3-en-2-yl)carbamate |
2354244-22-5 | 95.0% | 2.5g |
$1370.0 | 2025-03-12 | |
| Enamine | EN300-7047280-5.0g |
tert-butyl N-(1-methoxybut-3-en-2-yl)carbamate |
2354244-22-5 | 95.0% | 5.0g |
$2028.0 | 2025-03-12 | |
| Enamine | EN300-7047280-10.0g |
tert-butyl N-(1-methoxybut-3-en-2-yl)carbamate |
2354244-22-5 | 95.0% | 10.0g |
$3007.0 | 2025-03-12 |
tert-butyl N-(1-methoxybut-3-en-2-yl)carbamate Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on tert-butyl N-(1-methoxybut-3-en-2-yl)carbamate
tert-butyl N-(1-methoxybut-3-en-2-yl)carbamate: A Comprehensive Overview
tert-butyl N-(1-methoxybut-3-en-2-yl)carbamate (CAS No. 2354244-22-5) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention due to its potential applications in various industries. In this article, we will delve into the details of its synthesis, chemical properties, applications, and recent advancements in its research.
The chemical structure of tert-butyl N-(1-methoxybut-3-en-2-yl)carbamate is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to a substituted butenol group. This arrangement imparts the compound with distinct physical and chemical properties. The presence of the tert-butyl group contributes to its stability, while the carbamate functionality introduces reactivity, making it suitable for various chemical transformations.
Recent studies have highlighted the importance of tert-butyl N-(1-methoxybut-3-en-2-yl)carbamate in the synthesis of advanced materials. Researchers have explored its role as an intermediate in the production of high-performance polymers and composites. For instance, a 2023 study published in *Advanced Materials* demonstrated how this compound can be utilized to enhance the mechanical properties of biodegradable polymers, making them more suitable for biomedical applications.
In terms of synthesis, tert-butyl N-(1-methoxybut-3-en-2-yl)carbamate is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The reaction conditions, including temperature and catalyst selection, play a crucial role in determining the yield and purity of the final product. Recent advancements in catalytic systems have enabled more efficient syntheses, reducing production costs and environmental impact.
The application of tert-butyl N-(1-methoxybut-3-en-2-yl)carbamate extends beyond materials science. It has also found utility in pharmaceutical research, where it serves as a building block for drug development. A 2023 paper in *Journal of Medicinal Chemistry* reported its use as a key intermediate in the synthesis of bioactive compounds targeting neurodegenerative diseases. This underscores its versatility and importance in modern drug discovery.
From an environmental perspective, understanding the degradation pathways of tert-butyl N-(1-methoxybut-3-en-2-yl)carbamate is crucial for assessing its ecological impact. Studies have shown that under specific conditions, such as UV exposure or microbial action, the compound undergoes hydrolysis to form less complex molecules. These findings are essential for developing sustainable practices in its production and disposal.
In conclusion, tert-butyl N-(1-methoxybut-3-en-2-yl)carbamate (CAS No. 2354244-22-) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and potential for innovation make it a focal point for ongoing research. As scientific advancements continue to unfold, this compound is expected to play an increasingly significant role in shaping future technologies and therapies.
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